![molecular formula C7H14N2O2 B6234507 3-[2-(dimethylamino)ethyl]-1,3-oxazolidin-2-one CAS No. 2022861-78-3](/img/no-structure.png)
3-[2-(dimethylamino)ethyl]-1,3-oxazolidin-2-one
Overview
Description
3-[2-(Dimethylamino)ethyl]-1,3-oxazolidin-2-one (DMO) is an organic compound that has been studied for its potential applications in various scientific research applications. DMO is a non-toxic and relatively safe compound, making it suitable for use in laboratory experiments. It has been used as a reagent for the synthesis of various compounds, as well as for its potential applications in the field of biochemistry and physiology. In
Scientific Research Applications
3-[2-(dimethylamino)ethyl]-1,3-oxazolidin-2-one has been studied for its potential applications in various scientific research applications. It has been used as a reagent for the synthesis of various compounds, such as amino acids, peptides, and nucleosides. It has also been used as a catalyst in organic reactions, such as the synthesis of heterocyclic compounds. Furthermore, this compound has been studied for its potential applications in the field of biochemistry and physiology.
Mechanism of Action
The mechanism of action of 3-[2-(dimethylamino)ethyl]-1,3-oxazolidin-2-one is not completely understood. However, it is believed that the compound acts as a proton donor, and is capable of forming hydrogen bonds with other molecules. This property allows this compound to interact with other molecules, such as proteins, and to affect their structure and function.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been shown to affect the activity of enzymes, and to modulate the expression of certain genes. Furthermore, this compound has been shown to affect the activity of certain proteins, and to regulate the expression of certain genes.
Advantages and Limitations for Lab Experiments
3-[2-(dimethylamino)ethyl]-1,3-oxazolidin-2-one is a non-toxic and relatively safe compound, making it suitable for use in laboratory experiments. Furthermore, it is relatively stable and can be stored for long periods of time without degrading. However, this compound is not water-soluble, and thus can be difficult to use in aqueous solutions.
Future Directions
The potential applications of 3-[2-(dimethylamino)ethyl]-1,3-oxazolidin-2-one in scientific research are still being explored. Potential future directions of research include the development of new methods for the synthesis of this compound, the investigation of its potential applications in the field of biochemistry and physiology, and the exploration of its potential effects on biochemical and physiological processes. Additionally, further research could be conducted to investigate the potential of this compound as a catalyst in organic reactions, and to explore its potential applications in drug discovery and development.
Synthesis Methods
3-[2-(dimethylamino)ethyl]-1,3-oxazolidin-2-one can be synthesized using a three-step process which involves the reaction of dimethylamine with oxazolidin-2-one. In the first step, dimethylamine is reacted with oxazolidin-2-one to form a Schiff base. In the second step, the Schiff base is treated with a base such as sodium hydroxide, which results in the formation of this compound. Finally, the product is isolated and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[2-(dimethylamino)ethyl]-1,3-oxazolidin-2-one involves the reaction of 2-amino-2-methyl-1-propanol with phosgene to form 2-(chloromethyl)-2-methyl-1-propanol. This intermediate is then reacted with ethylene oxide to form 3-[2-(chloromethyl)ethyl]-1,3-oxazolidin-2-one, which is subsequently reacted with dimethylamine to form the final product.", "Starting Materials": [ "2-amino-2-methyl-1-propanol", "phosgene", "ethylene oxide", "dimethylamine" ], "Reaction": [ "2-amino-2-methyl-1-propanol is reacted with phosgene to form 2-(chloromethyl)-2-methyl-1-propanol.", "2-(chloromethyl)-2-methyl-1-propanol is reacted with ethylene oxide to form 3-[2-(chloromethyl)ethyl]-1,3-oxazolidin-2-one.", "3-[2-(chloromethyl)ethyl]-1,3-oxazolidin-2-one is reacted with dimethylamine to form 3-[2-(dimethylamino)ethyl]-1,3-oxazolidin-2-one." ] } | |
CAS RN |
2022861-78-3 |
Molecular Formula |
C7H14N2O2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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